(3-(3-(2-Methoxybenzyl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)(4-methylthiophen-2-yl)methanone

• IUPAC Name: [3-[3-[(2-methoxyphenyl)methyl]-1,2,4-oxadiazol-5-yl]azetidin-1-yl]-(4-methylthiophen-2-yl)methanone
• InChI: InChI=1S/C19H19N3O3S/c1-12-7-16(26-11-12)19(23)22-9-14(10-22)18-20-17(21-25-18)8-13-5-3-4-6-15(13)24-2/h3-7,11,14H,8-10H2,1-2H3
• InChI Key: VTMSVZXPHXQZGV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=C1)C(=O)N2CC(C2)C3=NC(=NO3)CC4=CC=CC=C4OC
• Molecular Formula: C19H19N3O3S
• Molecular Weight: 369.4 g/mol

Description

(3-(3-(2-Methoxybenzyl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)(4-methylthiophen-2-yl)methanone is a useful research compound. Its molecular formula is C19H19N3O3S and its molecular weight is 369.44. The purity is usually 95%.
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Scientific Research Applications

Azetidinone Formation in Chemical Synthesis

Research on azetidinones, a chemical structure related to the query compound, has shown that these compounds can undergo complex chemical reactions, including rearrangements and insertions, without the expected formation of certain isomeric products. These findings could suggest applications in synthetic chemistry for designing complex molecules with specific structural features (Zoghbi & Warkentin, 1992).

Metabolism of Strained Rings in Pharmaceuticals

A study on AZD1979, a compound with structural similarities to the query, highlighted its metabolism through glutathione transferases without prior bioactivation. This pathway suggests a potential application in drug design where metabolism through specific enzymatic pathways is desired, minimizing the need for cytochrome P450–catalyzed activation (Li et al., 2019).

Synthesis and Characterization of Azo-Azomethine Dyes

The synthesis and investigation of azo-azomethine dyes derived from oxadiazoles indicate applications in developing materials with specific optical properties. These compounds exhibit solvatochromism, which could be leveraged in sensors, optical materials, and environmental indicators (Kakanejadifard et al., 2014).

Biological Activity of Heterocyclic Compounds

Heterocyclic compounds derived from oxadiazoles have shown significant biological activities, including lipase and α-glucosidase inhibition. This suggests potential applications in therapeutic agents targeting metabolic disorders or diseases related to enzyme dysfunction (Bekircan et al., 2015).